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Compound of Interest

Compound Name: Efavit

Cat. No.: B1222133 Get Quote

A comprehensive review of available information indicates that "Efavit" is not a single, distinct

product with a dedicated body of published scientific research. Instead, "Efavit" appears to be

a brand name used for a variety of nutritional supplements, each with a different composition.

Furthermore, the name bears resemblance to established pharmaceutical drugs, creating

potential for confusion. Due to the lack of specific, peer-reviewed studies on any single "Efavit"
formulation, a comparison guide with detailed experimental data, protocols, and pathway

analysis as requested cannot be constructed.

Diverse Formulations Under the "Efavit" Brand
Searches have identified several distinct supplement formulations marketed under the "Efavit"
name, including:

Efavit Capsule: A combination of benfotiamine, biotin, calcium ascorbate, choline, citrus

bioflavonoid, and docosahexaenoic acid[1].

EFAVIT-FORTE: A capsule containing Lycopene, Black Grape Seed Extract, L-Methionine,

Adenosylcobalamin, and Lutein[2].

EFAVIT-O: A tablet formulation of Myo-inositol, Chromium, and Vitamin D3[3].

EFAVIT LIFE CAP: A product containing Coenzyme Q10 and L-arginine[4].
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The differing ingredients in these products imply different intended uses and biological effects,

making a singular analysis of "Efavit" impossible. The available information on these products

is primarily from commercial and pharmaceutical directory websites, which do not provide links

to published, peer-reviewed experimental studies.

Similarity to Distinct Pharmaceutical Drugs
The name "Efavit" is phonetically similar to two distinct prescription medications, which have

undergone rigorous clinical trials for specific medical conditions:

Efavirenz (EFV): An antiretroviral medication used in the treatment of HIV infection. Clinical

trials have investigated its safety and efficacy, particularly in pediatric patients and in

combination with other therapies[5][6].

Efavaleukin Alfa: An investigational biologic drug that has been studied for the treatment of

autoimmune conditions such as ulcerative colitis and systemic lupus erythematosus[7][8][9].

These pharmaceuticals are fundamentally different from the nutritional supplements branded

as "Efavit" in their chemical nature, mechanism of action, and regulatory approval status.

Conclusion
The request to replicate published findings on the benefits of "Efavit" and create a comparative

guide cannot be fulfilled. The primary obstacles are the use of the brand name for multiple,

distinct formulations and the absence of published, peer-reviewed scientific literature detailing

the experimental data, protocols, and mechanisms of action for any of these specific

supplement formulations. Without such foundational data, the creation of comparative tables,

detailed methodologies, and signaling pathway diagrams is not feasible.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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